2-(((3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(3-methoxypropyl)quinazolin-4(3H)-one

• IUPAC Name: 2-[[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-(3-methoxypropyl)quinazolin-4-one
• InChI: InChI=1S/C21H19BrN4O3S/c1-28-11-5-10-26-20(27)16-8-2-3-9-17(16)23-21(26)30-13-18-24-19(25-29-18)14-6-4-7-15(22)12-14/h2-4,6-9,12H,5,10-11,13H2,1H3
• InChI Key: PWBHQTAAGOQFFE-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C(=O)C2=CC=CC=C2N=C1SCC3=NC(=NO3)C4=CC(=CC=C4)Br
• Molecular Formula: C21H19BrN4O3S
• Molecular Weight: 487.4 g/mol

Description

2-(((3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(3-methoxypropyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C21H19BrN4O3S and its molecular weight is 487.37. The purity is usually 95%.
BenchChem offers high-quality 2-(((3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(3-methoxypropyl)quinazolin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(((3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(3-methoxypropyl)quinazolin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

H1-Antihistaminic Agents

• A series of novel compounds related to 2-(((3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(3-methoxypropyl)quinazolin-4(3H)-one have been synthesized and tested for in vivo H1-antihistaminic activity, showing significant protection against histamine-induced bronchospasm in guinea pigs. For example, one compound provided 71.70% protection, comparable to the reference standard chlorpheniramine maleate, with negligible sedation effects, suggesting potential as a new class of H1-antihistaminic agents (Alagarsamy & Parthiban, 2013).

Antimicrobial Activity

• Another study synthesized various derivatives of quinazolin-4(3H)-one and examined their antimicrobial activities. Some derivatives exhibited significant activity against both bacteria and fungi, suggesting potential applications in combating microbial infections (Saleh, Hafez, Abdel‐hay, & Gad, 2004).

Anti-Inflammatory Activity

• Derivatives of quinazolin-4(3H)-one have also been evaluated for anti-inflammatory activity. In a study, various compounds showed varying degrees of inhibition of oedema, with some exhibiting comparable activity to standard drugs, suggesting their potential as anti-inflammatory agents (Kumar & Rajput, 2009).

Green Chemistry Applications

• A green synthetic procedure was developed for the synthesis of a derivative of quinazolin-4(3H)-one, using environmentally friendly approaches like Deep Eutectic Solvents (DES) and microwave-induced synthesis. This approach emphasizes the potential for sustainable and eco-friendly methods in the synthesis of these compounds (Molnar, Komar, & Jerković, 2022).

Analgesic Activities

• Various derivatives of quinazolin-4(3H)-one have been synthesized and evaluated for analgesic activity. Some compounds showed significant analgesic activity, suggesting their potential use in pain management (Osarodion, 2023).